Cas no 2229166-69-0 (tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate
• CAS No: 2229166-69-0
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 6589117
• PubChem ID: 165967496
• Update Time: 2025-06-15

tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate
• EN300-1884618
• 2229166-69-0

• Inchi： 1S/C16H26N4O2/c1-16(2,3)22-15(21)20-9-8-17-10-13(20)14-11-6-4-5-7-12(11)18-19-14/h13,17H,4-10H2,1-3H3,(H,18,19)
• InChI Key： YTVCQXMKPSBARI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1C2=C(CCCC2)NN=1)=O

Computed Properties

• Exact Mass: 306.20557608g/mol
• Monoisotopic Mass: 306.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70.2Ų

Additional information on tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2229166-69-0)

The compound tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2229166-69-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique piperazine and tetrahydroindazole moieties, serves as a pivotal intermediate in the synthesis of various bioactive compounds. Its structural complexity and functional versatility make it a subject of interest for researchers exploring novel therapeutic agents, particularly in the realms of central nervous system (CNS) disorders and cancer therapeutics.

In recent years, the demand for tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate has surged due to its potential applications in drug discovery and preclinical development. The compound's carboxylate and indazole groups contribute to its ability to interact with biological targets, such as G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical in modulating cellular signaling pathways. This has led to its inclusion in numerous high-throughput screening (HTS) campaigns aimed at identifying new small-molecule inhibitors.

One of the most compelling aspects of CAS No. 2229166-69-0 is its role in addressing contemporary health challenges, such as neurodegenerative diseases and oncology. For instance, the piperazine scaffold is a common feature in drugs targeting Alzheimer's disease and Parkinson's disease, while the tetrahydroindazole moiety has shown promise in anticancer drug design. Researchers are particularly intrigued by the compound's potential to enhance blood-brain barrier (BBB) permeability, a critical factor in CNS drug development.

From a synthetic chemistry perspective, tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate exemplifies the convergence of organic synthesis and green chemistry. Modern synthetic routes emphasize atom economy and catalytic efficiency, reducing the environmental footprint of production. This aligns with the growing industry focus on sustainable pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as its logP and solubility, have been extensively studied to optimize its drug-likeness. These parameters are crucial for ADME (Absorption, Distribution, Metabolism, and Excretion) profiling, a key step in lead optimization. Additionally, its stability under various pH conditions makes it a reliable candidate for formulation development.

In the context of intellectual property, CAS No. 2229166-69-0 has been referenced in several patents related to kinase inhibitors and neuroprotective agents. This underscores its commercial viability and the competitive landscape of pharmaceutical innovation. Companies and academic institutions are actively investigating its derivatives to expand structure-activity relationship (SAR) libraries.

For researchers and procurement specialists, sourcing high-quality tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, addressing the industry's emphasis on quality control. This is particularly relevant given the rise of precision medicine, where compound integrity directly impacts experimental outcomes.

In summary, tert-butyl 2-(4,5,6,7-tetrahydro-1H-indazol-3-yl)piperazine-1-carboxylate (CAS No. 2229166-69-0) represents a fascinating intersection of chemical innovation and therapeutic potential. Its multifaceted applications, from CNS drug development to sustainable synthesis, position it as a valuable asset in the evolving landscape of pharmaceutical research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing medical challenges of our time.